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Compound of Interest

Compound Name: SR14150

Cat. No.: B1681994

Disclaimer: A specific Safety Data Sheet (SDS) for SR14150 is not publicly available. This
guide is based on best practices for handling potent, novel research compounds with unknown
hazard profiles. All procedures must be conducted in accordance with a thorough, site-specific
risk assessment and in compliance with all institutional and regulatory guidelines.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling SR14150, a NOP receptor agonist. The focus is on
providing direct, procedural guidance to ensure the safe handling, use, and disposal of this
potent research compound.

Personal Protective Equipment (PPE)

Given the unknown toxicological profile of SR14150, a conservative approach to PPE is
mandatory. The required level of protection varies with the experimental procedure and the
physical form of the compound.

Table 1: Recommended Personal Protective Equipment for Handling SR14150
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Activity

Recommended PPE

Rationale

Weighing and Dispensing (as

powder)

- Full-face powered air-
purifying respirator (PAPR) or
a fitted N95 respirator within a
certified chemical fume hood.-
Disposable solid-front lab coat
with tight-fitting cuffs.- Double
nitrile gloves.- Disposable
sleeves.- Safety goggles (if not

using a full-face respirator).

High risk of aerosolization and
inhalation of potent fine
powders. Full respiratory and
skin protection is critical to

prevent exposure.[1]

Solution Preparation

- Certified chemical fume
hood.- Standard lab coat.-
Chemical splash goggles or
safety glasses with side
shields.- Single pair of nitrile

gloves.

Reduced risk of aerosolization
when handling solutions, but
splash and spill hazards
remain. Primary containment is

achieved with a fume hood.[1]

In Vitro / In Vivo Dosing

- Lab coat.- Safety glasses.-
Appropriate chemical-resistant
gloves for the solvent being

used.

Focus on preventing
accidental skin and eye
contact during procedural

manipulations.

General Laboratory Operations

- Lab coat.- Safety glasses.-

Nitrile gloves.

Standard laboratory practice to
protect against incidental

contact and contamination.[2]

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for the safe management of potent compounds like

SR14150.

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Labeling: Ensure the container is clearly labeled with the compound name (SR14150), any

known hazard information, and the date of receipt.

¢ Inventory: Log the compound into the laboratory's chemical inventory system.
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o Storage: Store SR14150 in a cool, dry, and dark place, away from incompatible materials. A
designated, secure storage location, such as a locked cabinet or refrigerator, is
recommended.

The following is a generalized protocol for preparing a stock solution of a research chemical for
use in cellular or biochemical assays.

» Pre-Weighing Setup:
o Don the appropriate PPE as specified in Table 1 for handling powders.
o Decontaminate the weighing area and analytical balance.
o Use a dedicated set of weighing tools (spatula, weighing paper).

» Weighing:

o Inside a chemical fume hood or a containment glove box, carefully weigh the desired
amount of SR14150 powder.

o Handle the compound gently to minimize aerosol generation.
e Solubilization:

o Transfer the weighed powder to a sterile, appropriate-sized vial (e.g., a glass vial with a
PTFE-lined cap).

o Add the desired volume of a suitable solvent (e.g., DMSO) to achieve the target stock
concentration (e.g., 10 mM).

o Cap the vial securely and vortex until the compound is fully dissolved.
» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw
cycles.
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o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C or -80°C for long-term stability.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Don Appropriate PPE
(PAPR, Double Gloves, Lab Coat)
Set up Analytical Balance
in Fume Hood

Prepdration

v

[Weigh SR14150 PowdeD

Weighing
v

[Transfer Powder to ViaD

Add Solvent (e.g., DMSO)
to desired concentration

Vortex to Dissolve

Solution Preparation

v

Aliquot into Single-Use Vials

Label Aliquots

Store at -20°C or -80°C

Storage

Diagram 1: Workflow for Preparation of SR14150 Stock Solution

Click to download full resolution via product page

Caption: Workflow for the preparation of a concentrated stock solution of SR14150.
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Disposal Plan

Proper disposal of SR14150 and associated waste is critical to prevent environmental
contamination and ensure safety.

o Solid Waste: All disposable items that have come into contact with SR14150 (e.qg., gloves,
weighing paper, pipette tips, vials) should be considered hazardous waste. Place these items
in a dedicated, sealed, and clearly labeled hazardous waste container.[1]

e Liquid Waste: Collect all aqueous and solvent-based solutions containing SR14150 in a
sealed, properly labeled hazardous waste container. Do not mix with other waste streams
unless compatibility has been confirmed.[1]

o General Principle: All disposal must be carried out in accordance with local, state, and
federal regulations. Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance.

o Chemical Inactivation (for consideration and validation): For opioid-like compounds, chemical
degradation through methods such as acid hydrolysis may be a possibility to reduce potency
before final disposal. Studies have shown that strong acids at high temperatures can
degrade opioids.[3][4][5] However, the efficacy and byproducts of such a reaction with
SR14150 are unknown. This method should not be attempted without thorough investigation
and validation by qualified personnel.

o Final Disposal: All waste, whether chemically treated or not, must be disposed of through an
authorized hazardous waste management service. Do not dispose of SR14150 down the
drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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